molecular formula C8H9NO3 B8665485 3-Amino-2-hydroxy-4-methylbenzoic acid

3-Amino-2-hydroxy-4-methylbenzoic acid

Cat. No. B8665485
M. Wt: 167.16 g/mol
InChI Key: FFGZUEIQULYEBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Amino-2-hydroxy-4-methylbenzoic acid is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Amino-2-hydroxy-4-methylbenzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Amino-2-hydroxy-4-methylbenzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-Amino-2-hydroxy-4-methylbenzoic acid

Molecular Formula

C8H9NO3

Molecular Weight

167.16 g/mol

IUPAC Name

3-amino-2-hydroxy-4-methylbenzoic acid

InChI

InChI=1S/C8H9NO3/c1-4-2-3-5(8(11)12)7(10)6(4)9/h2-3,10H,9H2,1H3,(H,11,12)

InChI Key

FFGZUEIQULYEBS-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(C=C1)C(=O)O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g (51 mmol) of 2-hydroxy-3-nitrobenzoic acid methyl ester was dissolved in 100 mL of methanol, 1.0 g of 5% Pd/C was added thereto, hydrogen gas was filled and stirred at room temperature for 24 hr. The reaction mixture was filtered through diatomite to remove the catalyst, followed by concentration under reduced pressure to obtain the title compound (8.4 g, yield: 99%).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
1 g
Type
catalyst
Reaction Step Three
Yield
99%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.